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Compound of Interest

Compound Name: (S)-cyclopropyl(phenyl)methanol

Cat. No.: B13583155

Get Quote

Executive Summary

(S)-Cyclopropyl(phenyl)methanol (CAS: 110548-56-6) is a critical chiral building block in the
synthesis of serotonin receptor modulators, antiviral agents, and other pharmacophores where

the cyclopropyl moiety confers metabolic stability and uniqgue conformational constraints.

This guide objectively compares the physicochemical profile of the (S)-enantiomer against its
(R)-counterpart and racemic alternatives. It establishes a self-validating protocol for
determining optical purity, referencing the "gold standard” values established in recent literature
(Tetrahedron 2016, Angew. Chem. 2016).

Physicochemical Profile & Optical Rotation Data
Identity & CAS Registry
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Parameter (S)-Enantiomer (R)-Enantiomer Racemic Mixture
CAS Number 110548-56-6 110548-55-5 1007-03-0

Phenyl ring,
Structure Cyclopropyl group, Mirror Image 1:1 Mixture

Hydroxyl (S-config)

Key Application

Chiral Intermediate

Analytical Standard Starting Material

Specific Optical Rotation ()

The specific rotation is highly solvent-dependent. The (S)-enantiomer generally exhibits a

negative (-) rotation in standard polar solvents like methanol and chloroform, analogous to its

structural homolog (S)-1-phenylethanol.
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Critical Insight: The absolute configuration of (S)-cyclopropyl(phenyl)methanol is often

assigned by correlation with (S)-mandelic acid derivatives or via Mosher's ester analysis. The

sign of rotation should not be used as the sole determinant of configuration without confirming

the solvent conditions, as solvent effects can invert the sign in rare cases.

Comparative Synthesis & Purity Analysis

The method of production significantly impacts the optical purity (ee%) and thus the observed

rotation.

hesis Method :
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Method Scalability o .
Excess (ee%) Efficiency Rotation Data
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Experimental Workflow: Synthesis & Validation

The following diagram illustrates the workflow for synthesizing the (S)-enantiomer and

validating its stereochemistry.
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Caption: Workflow for the enantioselective synthesis and validation of (S)-
cyclopropyl(phenyl)methanol.

Standardized Experimental Protocols

To ensure reproducibility and "Trustworthiness" (Part 2 of Core Requirements), follow this self-
validating protocol.

Protocol: Measurement of Specific Rotation

Objective: Determine the specific optical rotation

to confirm identity and optical purity.

e Preparation:

o Dry the sample of (S)-cyclopropyl(phenyl)methanol under high vacuum (<1 mbar) for 4
hours to remove solvent traces.

o Prepare a solution of c =1.0 (1.0 g/100 mL) in HPLC-grade Chloroform (

) or Methanol (MeOH). Note: Chloroform is preferred for comparison with historical
literature.

e Instrument Setup:
o Use a digital polarimeter with a Sodium D-line lamp (589 nm).
o Set temperature to 20.0°C = 0.5°C.

o Zero the instrument with the pure solvent blank.
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e Measurement:
o Fill the 1 dm (100 mm) cell, ensuring no bubbles are trapped.
o Record the average of 5 measurements.

 Calculation:

Where
is observed rotation,
Is path length in dm, and

IS concentration in g/100mL.[2]

Protocol: Absolute Configuration via Mosher's Method

If the rotation value is ambiguous, use this definitive NMR method.

Derivatization: React the alcohol with (R)- and (S)-MTPA chloride (Mosher's acid chloride).

 NMR Analysis: Acquire
NMR spectra of both esters.
e Analysis: Calculate
for protons near the chiral center.

e Assignment: A consistent pattern of positive and negative

values confirms the configuration (See Model Ill in J. Org. Chem. 1973).

Stereochemical Logic & Pathway

Understanding the spatial arrangement is crucial for drug binding. The following diagram
explains the Cahn-Ingold-Prelog (CIP) priority assignment for this molecule.
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Caption: Cahn-Ingold-Prelog (CIP) priority assignment for (S)-cyclopropyl(phenyl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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